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Compound of Interest

Compound Name: 2-Quinolinecarboxaldehyde

Cat. No.: B031650 Get Quote

An In-depth Technical Guide to 2-Quinolinecarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Quinolinecarboxaldehyde (CAS

No. 5470-96-2), a versatile heterocyclic aldehyde. It serves as a crucial building block in the

synthesis of a wide array of organic compounds, including pharmaceuticals, dyes, and

fluorescent probes.[1][2] This document details its chemical and physical properties, safety

information, experimental protocols for its synthesis and purification, and its applications in

research and development.

Core Properties and Safety Information
2-Quinolinecarboxaldehyde, also known as quinaldehyde, is a yellow to brown crystalline

solid.[1] Its structure, featuring a quinoline ring substituted with a carboxaldehyde group at the

2-position, makes it a valuable intermediate in organic synthesis.[1][2]

Chemical and Physical Properties
The key physicochemical properties of 2-Quinolinecarboxaldehyde are summarized in the

table below, providing a quick reference for laboratory use.
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Property Value Source(s)

CAS Number 5470-96-2 [1][3]

Molecular Formula C₁₀H₇NO [1][3]

Molecular Weight 157.17 g/mol [3][4]

Appearance
Orange to brown crystals or

crystalline powder
[1]

Melting Point 70-72 °C [5][6]

Solubility Insoluble in water [5]

EINECS Number 226-804-3 [1][3]

Safety and Handling
2-Quinolinecarboxaldehyde is classified as an irritant and requires careful handling in a

laboratory setting.[4] Adherence to the following safety protocols is essential.
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Hazard Class GHS Classification Source(s)

Signal Word Warning

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[4]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[4]

Hazard Classifications

Skin Irritation (Category 2)Eye

Irritation (Category 2)Specific

Target Organ Toxicity — Single

Exposure (Category 3),

Respiratory Tract Irritation

[4]

Storage

Store in a cool, dry place. Air

sensitive. Incompatible with

strong oxidizing agents and

strong bases.

[1][7]

Personal Protective Equipment

(PPE)

Dust mask (type N95),

eyeshields, gloves
[7]

Experimental Protocols
Detailed methodologies for the synthesis and purification of 2-Quinolinecarboxaldehyde are

crucial for researchers. The following protocols are adapted from established procedures.

Synthesis via Reduction of Quinoline-2-Carboxylic Acid
Ethyl Ester
A common method for synthesizing 2-Quinolinecarboxaldehyde involves the reduction of an

ester precursor.[8]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Quinolinecarboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Quinolinecarboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Quinolinecarboxaldehyde
https://www.guidechem.com/encyclopedia/2-quinolinecarboxaldehyde-dic13623.html
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC370170050&productDescription=2-QUINOLINECARBOXALDEHYD+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b031650?utm_src=pdf-body
https://www.benchchem.com/product/b031650?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-quinolinecarboxaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quinoline-2-carboxylic acid ethyl ester

Anhydrous Dichloromethane (CH₂Cl₂)

Diisobutylaluminium hydride (DIBAL-H), 1M solution in toluene

Methanol

Rochelle's salt solution (potassium sodium tartrate)

Anhydrous Sodium Sulfate (Na₂SO₄)

Hexane

Ethyl Acetate (AcOEt)

Silica gel for column chromatography

Procedure:

Dissolve quinoline-2-carboxylic acid ethyl ester (1.0 eq) in anhydrous CH₂Cl₂.

Cool the solution to -78 °C under an argon atmosphere.

Add DIBAL-H solution (1.5 eq) dropwise over 30 minutes, maintaining the temperature at -78

°C.

Stir the resulting solution at -78 °C for an additional hour.

Quench the reaction by the successive dropwise addition of methanol, followed by

Rochelle's salt solution.

Allow the mixture to warm to room temperature and stir overnight.

Filter the mixture through a pad of celite, washing with CH₂Cl₂.

Dry the combined organic filtrates over anhydrous Na₂SO₄ and concentrate under reduced

pressure.
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Purify the crude residue by silica gel column chromatography using a hexane/ethyl acetate

(8:2) eluent to yield 2-Quinolinecarboxaldehyde as a yellowish solid.[8]

Synthesis Workflow

Reaction Setup

Reduction

Workup & Isolation

Purification

Dissolve Ester in CH₂Cl₂

Cool to -78°C under Argon

Add DIBAL-H (1.5 eq)
dropwise over 30 min

Initiate Reduction

Stir for 1 hour at -78°C

Quench with MeOH
and Rochelle's Salt

Stop Reaction

Warm to RT, Stir Overnight

Filter through Celite

Dry & Concentrate

Silica Gel Column Chromatography
(Hexane/EtOAc = 8:2)

Purify Crude Product

Pure 2-Quinolinecarboxaldehyde
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Click to download full resolution via product page

Caption: Synthesis of 2-Quinolinecarboxaldehyde via ester reduction.

Purification Methods
For further purification, two primary methods can be employed.

Recrystallization: The compound can be recrystallized from water (H₂O). It is important to

protect it from light during this process.[3][5]

Steam Distillation: Steam distillation is another effective method for purifying 2-
Quinolinecarboxaldehyde.[3][5]

Applications in Research and Development
2-Quinolinecarboxaldehyde is a versatile reagent with numerous applications in medicinal

chemistry, materials science, and analytical chemistry.

Pharmaceutical Synthesis: It is a key intermediate in the creation of novel pharmaceutical

agents, with research pointing towards potential antimicrobial and anticancer activities.[1][2]

Fluorescent Sensors: The quinoline moiety possesses inherent fluorescence properties.[1]

This has been exploited to develop chemosensors, such as a sugar-quinoline sensor

designed for the selective detection of mercury ions (Hg²⁺) in aqueous environments.[3][5][9]

[10]

Organic Synthesis Building Block: It serves as a precursor in various organic reactions,

including the preparation of imine-type ligands and 3-(2-quinolyl)-1-phenyl-2-propenone

through tandem aldol-Michael reactions.[3][5][9]

Coordination Chemistry: The aldehyde is used to synthesize ligands for metal complexes,

which are investigated for their catalytic and material properties.[2]
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Application as a Fluorescent Hg²⁺ Sensor

Sensor Synthesis Detection Mechanism

2-Quinolinecarboxaldehyde

Sugar-Quinoline
Chemosensor

Water-Soluble Sugar
(e.g., D-glucosamine)

Selective Binding
of Hg²⁺ to Sensor

Introduction to Sample

Natural Water Sample

Hg²⁺ Ions

Change in
Fluorescence Signal

Results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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